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Compound of Interest

Compound Name: Fenofibrate-d4

Cat. No.: B12391323

This document provides immediate, essential safety protocols and logistical plans for the
handling and disposal of Fenofibrate-d4. The following procedures are designed to ensure the
safety of researchers, scientists, and drug development professionals.

Hazard Identification and Engineering Controls

Fenofibrate-d4, a deuterated analog of Fenofibrate, should be handled with the same
precautions as its parent compound. The primary hazards include potential harm if swallowed,
inhaled, or in contact with skin, and possible damage to organs through prolonged or repeated
exposure.[1] It is classified as a combustible solid that can form explosive dust mixtures in the
air.[1]

Engineering Controls:

o Ventilation: Always handle Fenofibrate-d4 in a well-ventilated area.[2] Enclosed local
exhaust ventilation or a laboratory fume hood should be used where dust or fumes may be
generated.[1][3][4]

o Safety Stations: Ensure that emergency eyewash fountains and safety showers are readily
accessible in the immediate vicinity of any potential exposure.[1][5]

Personal Protective Equipment (PPE)
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A comprehensive PPE plan is critical to minimize exposure. The following equipment must be

worn when handling Fenofibrate-d4.

Protection Type

Specification

Purpose

Eye/Face Protection

Safety glasses with side-
shields (EN 166) or tightly

fitting chemical safety goggles.

[1]i2]6]3]

Protects eyes from dust and

splashes.

Hand Protection

Impervious protective gloves
(e.qg., nitrile rubber).[2][6][3]

Prevents skin contact. Gloves

must be inspected before use.

[3]

Skin and Body

Long-sleeved clothing or a lab
coat.[2] For larger quantities
(>1kg) or manufacturing,
disposable coveralls are

recommended.[1]

Minimizes skin exposure to
dust.

Respiratory

For dust-generating
procedures, a NIOSH/MSHA-
approved particulate respirator
or a half mask with particle
filtering (EN149:2001) should
be used.[1][2]

Prevents inhalation of harmful
dust.

Operational Plan: Step-by-Step Handling Procedure

Preparation: Before handling, ensure all engineering controls are operational. Don all

required PPE as specified in the table above.

Handling:

o Avoid all personal contact, including the inhalation of dust.[1]

o Weigh and handle the solid material in a designated area with local exhaust ventilation or

in a fume hood to prevent dust generation.[1]
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o Avoid creating dust clouds, which can be an explosion hazard.[1]

e Post-Handling:

o Wash hands and other exposed areas thoroughly with soap and water after handling and
before eating, drinking, or smoking.[2]

o Remove and wash contaminated clothing before reuse.[2][7] Contaminated work clothing
should not be allowed out of the workplace.[6]

o Storage:
o Keep the container tightly closed.[2][3]

o Store in a dry, cool, and well-ventilated place away from heat, direct sunlight, and
incompatible materials such as strong oxidizing agents.[2][6][3][4][8]

Emergency and Disposal Plan
Spill Response Protocol:
e Minor Spills:

Restrict access to the area.

o

[¢]

Wear full PPE, including respiratory protection.[1]

[¢]

Use dry clean-up procedures. Avoid sweeping that generates dust.[1]

o

Gently dampen the spilled material with water to prevent dusting.[1]

o

Carefully sweep or vacuum the material into a suitable, labeled container for disposal.[1]
[7] Use a vacuum cleaner fitted with a HEPA filter.[1]

e Major Spills:

o Evacuate unnecessary personnel from the area.[6]

o Alert emergency responders and inform them of the hazard's location and nature.[1]
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o Avoid all personal contact and inhalation of dust.[1]

First Aid Measures:

o Eye Contact: Immediately rinse with plenty of water for at least 15 minutes, also under the

eyelids. Seek medical attention.[2][7][3][8]

o Skin Contact: Wash off immediately with plenty of soap and water for at least 15 minutes.

Remove contaminated clothing. If skin irritation persists, consult a physician.[2][7][3][8]

 Inhalation: Remove the person to fresh air. If breathing is difficult, provide artificial respiration

or oxygen. Get medical attention.[2][7][3][8]

 Ingestion: Clean mouth with water and drink plenty of water afterward. Do NOT induce

vomiting. Seek immediate medical attention.[2][7][3]

Disposal Plan: Dispose of waste material and containers at an approved waste disposal plant.

[2][8] Disposal must be in accordance with local, regional, and national hazardous waste

regulations.[8] For the parent compound Fenofibrate, EPA waste number U240 may apply for

discarded commercial chemical products.[1]

Quantitative Toxicity Data

The toxicological properties of Fenofibrate-d4 have not been fully investigated; however, data

for the parent compound Fenofibrate provides a reference.[7]

Test Type Route Species Value

LD50 Oral Rat >2000 mg/kg[1]
LD50 Oral Mouse 1600 mg/kg[1]
MOEB 0.1 - 1 mg/m3[6]

(LD50: Lethal Dose,
50%; MOEB: MOEHS
Occupational

Exposure Band)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Essential Safety and Operational Guide for Handling
Fenofibrate-d4]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12391323#personal-protective-equipment-for-
handling-fenofibrate-d4]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 8/8 Tech Support


https://datasheets.scbt.com/sc-204751.pdf
https://www.fishersci.nl/store/msds?partNumber=15700919&countryCode=NL&language=en
https://www.cleanchemlab.com/msds_pdf/pdf/index_msds.php?hdtuerbcj=1457
https://static.cymitquimica.com/products/2K/pdf/sds-1127900021.pdf
https://www.tcichemicals.com/MX/en/sds/F0674_US_EN.pdf
https://moehs.com/wp-content/uploads/2021/07/EN__FENOFIBRATO049562-28-9_12092019.pdf
https://s3-us-west-2.amazonaws.com/drugbank/msds/DB01039.pdf?1265922735
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=FSHAC46178~~PDF~~MTR~~AGHS~~EN~~2021-12-28%2011:57:39~~Fenofibrate~~
https://www.benchchem.com/product/b12391323#personal-protective-equipment-for-handling-fenofibrate-d4
https://www.benchchem.com/product/b12391323#personal-protective-equipment-for-handling-fenofibrate-d4
https://www.benchchem.com/product/b12391323#personal-protective-equipment-for-handling-fenofibrate-d4
https://www.benchchem.com/product/b12391323#personal-protective-equipment-for-handling-fenofibrate-d4
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b12391323?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12391323?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

